Cas no 1177325-64-2 ((2-Imidazo2,1-b1,3thiazol-6-ylethyl)amine dihydrochloride)

• Product Name: (2-Imidazo2,1-b1,3thiazol-6-ylethyl)amine dihydrochloride
• CAS No: 1177325-64-2
• MF: C₇H₁₀ClN₃S
• MW: 203.692398548126
• MDL: MFCD10002040
• CID: 4575242
• Update Time: 2025-05-19

(2-Imidazo2,1-b1,3thiazol-6-ylethyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Imidazo[2,1-b][1,3]thiazol-6-ylethyl)amine dihydrochloride
• 2-(Imidazo[2,1-b]thiazol-6-yl)ethan-1-amine dihydrochloride
• (2-Imidazo2,1-b1,3thiazol-6-ylethyl)amine dihydrochloride

• MDL： MFCD10002040
• Inchi： 1S/C7H9N3S.ClH/c8-2-1-6-5-10-3-4-11-7(10)9-6;/h3-5H,1-2,8H2;1H
• InChI Key： MQMPUSRPZQSMOG-UHFFFAOYSA-N
• SMILES： C(C1=CN2C=CSC2=N1)CN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Color/Form: NA

(2-Imidazo2,1-b1,3thiazol-6-ylethyl)amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (2-Imidazo2,1-b1,3thiazol-6-ylethyl)amine dihydrochloride

Compound CAS No. 1177325-64-2: (2-Imidazo[2,1-b]thiazol-6-yl)ethylamine Dihydrochloride

The compound with CAS No. 1177325-64-2, commonly referred to as (2-Imidazo[2,1-b]thiazol-6-yl)ethylamine dihydrochloride, is a structurally complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic amines, which are widely studied for their unique chemical properties and biological activities. The imidazo[2,1-b]thiazole ring system is a key feature of this molecule, contributing to its stability and reactivity in different chemical environments.

Recent studies have highlighted the importance of imidazo[2,1-b]thiazole derivatives in drug discovery and development. These compounds have shown promising results in targeting various disease states, including cancer, neurodegenerative disorders, and infectious diseases. The dihydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and bioavailability, making it a preferred choice for pharmacological studies.

The synthesis of (2-imidazo[2,1-b]thiazol-6-yl)ethylamine dihydrochloride involves a multi-step process that typically includes the formation of the imidazo[2,1-b]thiazole ring followed by alkylation and subsequent acid treatment to form the dihydrochloride salt. Researchers have optimized these synthetic pathways to improve yield and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards.

One of the most exciting developments in the field is the exploration of imidazo[2,1-b]thiazole derivatives as potential inhibitors of key enzymes involved in cellular signaling pathways. For instance, recent findings suggest that this compound may act as a potent inhibitor of kinases, which are critical for cell proliferation and survival. This opens up new avenues for its application in anticancer therapy.

In addition to its pharmacological applications, (2-imidazo[2,1-b]thiazol-6-yl)ethylamine dihydrochloride has also been studied for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices. Researchers are actively investigating its ability to function as a semiconductor material or as a component in light-emitting diodes (LEDs).

The structural versatility of this compound also makes it an attractive target for further chemical modifications. By introducing substituents at specific positions on the imidazo[2,1-b]thiazole ring or the ethylamine chain, scientists can fine-tune its physical and chemical properties to suit diverse applications. For example, fluorinated derivatives have been explored for their enhanced stability and bioactivity.

From an environmental perspective, understanding the degradation pathways of (2-imidazo[2,1-b]thiazol-6-yl)ethylamine dihydrochloride is crucial for assessing its ecological impact. Recent studies have focused on its biodegradation under various conditions, with promising results indicating that it can be effectively metabolized by microorganisms without posing significant risks to ecosystems.

In conclusion, (2-imidazo[2,1-b]thiazol-6-yl)ethylamine dihydrochloride (CAS No. 1177325-64-2) is a multifaceted compound with wide-ranging applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structure and versatile properties continue to drive innovative research efforts aimed at unlocking its full potential while ensuring safety and sustainability.